Cas no 2027461-11-4 (Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester
• CAS No: 2027461-11-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5294059
• Update Time: 2025-08-04

Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-14(2,3)18-13(17)15-10-4-5-12(16)9-8-11-6-7-11/h11H,4-10H2,1-3H3,(H,15,17)
• InChI Key： PSEYIQILHPLLMA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC(=O)CCC1CC1

Additional information on Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2027461-11-4)

Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2027461-11-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique molecular structure, which includes a cyclopropyl group and a ketone functionality. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug synthesis and material science.

The molecular formula of Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester reflects its complex yet intriguing architecture. The presence of the cyclopropyl ring and the tert-butyl carbamate moiety makes it a valuable intermediate in organic synthesis. These structural features are particularly relevant in the development of novel therapeutic agents, where the compound's stability and reactivity can be leveraged to create more effective pharmaceuticals.

One of the key areas of interest for Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester is its role in medicinal chemistry. The compound's ability to act as a protecting group for amines or as a building block for more complex molecules makes it indispensable in drug discovery. Recent studies have explored its utility in the synthesis of protease inhibitors and other bioactive molecules, aligning with the growing demand for innovative treatments in healthcare.

In addition to its pharmaceutical applications, Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester is also being investigated for its potential in material science. The compound's unique properties, such as its thermal stability and solubility, make it a candidate for developing advanced polymers and coatings. This versatility is particularly appealing in industries seeking sustainable and high-performance materials.

The synthesis of Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including the introduction of the cyclopropyl group and the formation of the carbamate ester. These processes require precise control of reaction conditions to ensure high yield and purity. As synthetic methodologies advance, the efficiency of producing this compound continues to improve, making it more accessible for research and industrial applications.

From a market perspective, the demand for Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester is expected to grow, driven by its expanding applications in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of researchers and manufacturers. Its relevance in cutting-edge fields like biotechnology and nanotechnology further underscores its importance.

For researchers working with Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester, understanding its physicochemical properties is crucial. The compound's melting point, solubility, and stability under various conditions are key factors that influence its handling and application. Detailed analytical data, such as NMR and mass spectrometry results, are often required to confirm its identity and purity.

In conclusion, Carbamic acid, N-(6-cyclopropyl-4-oxohexyl)-, 1,1-dimethylethyl ester (CAS No. 2027461-11-4) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in drug development and material innovation. As research progresses, the potential uses of this compound are likely to expand, solidifying its role in advancing modern chemistry and technology.